Cas no 379228-65-6 (3-CHLORO-1-BENZOFURAN-7-AMINE)

3-Chloro-1-benzofuran-7-amine is a halogenated benzofuran derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a chloro substituent at the 3-position and an amino group at the 7-position, offers reactivity for further functionalization, making it a versatile intermediate in organic synthesis. The compound’s benzofuran core is known for contributing to bioactive properties, while the chloro and amino groups enhance its utility in cross-coupling reactions and derivatization. This compound is particularly valuable in the development of heterocyclic compounds, where precise modifications are required for target-oriented synthesis. Its stability and well-defined reactivity profile make it a reliable building block for specialized chemical applications.
3-CHLORO-1-BENZOFURAN-7-AMINE structure
3-CHLORO-1-BENZOFURAN-7-AMINE structure
Product Name:3-CHLORO-1-BENZOFURAN-7-AMINE
CAS No:379228-65-6
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD09038115
CID:845005
PubChem ID:22140749
Update Time:2025-05-23

3-CHLORO-1-BENZOFURAN-7-AMINE Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-1-BENZOFURAN-7-AMINE
    • 3-CHLOROBENZOFURAN-7-AMINE
    • 3-Chloro-benzofuran-7-ylamine
    • 3-chloranyl-1-benzofuran-7-amine
    • 3-chloro-7-benzofuranamine
    • 7-amino-3-chlorobenzofuran
    • MDL: MFCD09038115
    • Inchi: 1S/C8H6ClNO/c9-6-4-11-8-5(6)2-1-3-7(8)10/h1-4H,10H2
    • InChI Key: WUDXXKDFGZASJA-UHFFFAOYSA-N
    • SMILES: ClC1=COC2C(=CC=CC=21)N

Computed Properties

  • Exact Mass: 167.01400
  • Monoisotopic Mass: 167.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.16000
  • LogP: 3.24960

3-CHLORO-1-BENZOFURAN-7-AMINE Pricemore >>

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